3-((1-(2,5-dimethylfuran-3-carbonyl)piperidin-3-yl)methyl)-4-(2-methoxyphenyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 3-[[1-(2,5-dimethylfuran-3-carbonyl)piperidin-3-yl]methyl]-4-(2-methoxyphenyl)-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C22H26N4O4/c1-14-11-17(15(2)30-14)21(27)25-10-6-7-16(13-25)12-20-23-24-22(28)26(20)18-8-4-5-9-19(18)29-3/h4-5,8-9,11,16H,6-7,10,12-13H2,1-3H3,(H,24,28)
• InChI Key: MMBSSLLSFIMLJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCCC(C2)CC3=NNC(=O)N3C4=CC=CC=C4OC
• Molecular Formula: C22H26N4O4
• Molecular Weight: 410.5 g/mol
• CAS No.: 2034475-93-7

Description

3-((1-(2,5-dimethylfuran-3-carbonyl)piperidin-3-yl)methyl)-4-(2-methoxyphenyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C22H26N4O4 and its molecular weight is 410.474. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• Novel triazole derivatives, including structures similar to the one of interest, have been synthesized and tested for their antimicrobial activities. Some of these compounds have shown good to moderate activities against various microorganisms, indicating their potential as antimicrobial agents (Bektaş et al., 2007).

Anticancer and Anti-inflammatory Agents

• Research into derivatives of furan and triazole compounds has led to the development of novel molecules with significant anti-inflammatory and analgesic activities. These compounds inhibit cyclooxygenase enzymes (COX-1/COX-2), showcasing their potential in cancer and inflammation-related therapeutic applications (Abu‐Hashem et al., 2020).

Molecular Docking Studies for EGFR Inhibition

• Benzimidazole derivatives bearing a 1,2,4-triazole moiety have been studied for their potential as EGFR inhibitors in cancer therapy. Molecular docking and stability analyses suggest these compounds can effectively bind to the EGFR binding pocket, offering insights into their anticancer properties (Karayel, 2021).

Antidepressant and Antianxiety Activities

• Novel derivatives of oxazolines and piperazines, including those structurally related to the query compound, have been synthesized and evaluated for their antidepressant and antianxiety activities. These findings highlight the potential of such compounds in neuropsychiatric disorder treatment (Kumar et al., 2017).

Antineoplastic Activity

• A specific triazole derivative has been investigated for its antineoplastic activity against Dalton’s Lymphoma Ascites in mice, showing promise as an anticancer agent. This research demonstrates the potential of triazole compounds in cancer therapy (Arul & Smith, 2016).